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This technical guide provides a comprehensive overview of the spectroscopic data for
ethenyltriphenylphosphonium bromide, a key reagent in various organic syntheses. The
document is intended for researchers, scientists, and professionals in the field of drug
development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectral characteristics.

Summary of Spectroscopic Data

The following tables summarize the key quantitative data from the 1H NMR, 13C NMR, and IR
spectroscopy of ethenyltriphenylphosphonium bromide, also known as
triphenylvinylphosphonium bromide or Schweizer's Reagent.[1] This data is crucial for the
identification and characterization of this compound.

Table 1: 1H NMR Spectroscopic Data for Ethenyltriphenylphosphonium Bromide
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Chemical Shift (ppm) Multiplicity Assighment
8.076 m Aromatic Protons
7.873 m Aromatic Protons
7.76 m Aromatic Protons
7.70 m Aromatic Protons
7.208 m Vinyl Proton
6.206 m Vinyl Protons

Solvent: Not specified in the source. Data from ChemicalBook.[2]

Table 2: 13C NMR Spectroscopic Data for Ethenyltriphenylphosphonium Bromide

Chemical Shift (ppm) Assighment

Data not numerically available in the search
results. A spectrum is available in the referenced  Aromatic and Vinyl Carbons

database.

Solvent: Chloroform-d. Instrument: Varian CFT-20. Data from SpectraBase.[3]

Table 3: Infrared (IR) Spectroscopic Data for Ethenyltriphenylphosphonium Bromide

Technique Key Absorptions

Data on specific absorption bands is available in
Attenuated Total Reflectance (ATR-IR)
the referenced database.

Instrument: Bruker Tensor 27 FT-IR. Data from SpectraBase.[4]

Experimental Protocols

The spectroscopic data presented in this guide are obtained through standard analytical
techniques. While specific parameters for the cited data are limited, a general experimental

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemicalbook.com/SpectrumEN_5044-52-0_1HNMR.htm
https://spectrabase.com/spectrum/1I5zpTP5lqe
https://pubchem.ncbi.nlm.nih.gov/compound/2723893
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

protocol for the synthesis and subsequent spectroscopic analysis of
ethenyltriphenylphosphonium bromide is outlined below.

Synthesis of Ethenyltriphenylphosphonium Bromide

A common method for the preparation of ethenyltriphenylphosphonium bromide involves the
reaction of triphenylphosphine with a suitable vinyl halide, such as vinyl bromide. A detailed
procedure can be found in established resources like Organic Syntheses.[5] The general steps
include:

¢ Reaction of triphenylphosphine with an excess of the vinyl halide in a suitable solvent (e.g.,
benzene or toluene) under an inert atmosphere.

e The reaction mixture is typically heated to facilitate the formation of the phosphonium salt.

o The resulting precipitate of ethenyltriphenylphosphonium bromide is then isolated by
filtration.

e The crude product is purified by recrystallization from an appropriate solvent system to yield
the final, pure compound.

NMR Spectroscopy

1H and 13C NMR spectra are recorded on a standard NMR spectrometer. The sample is
prepared by dissolving a small amount of ethenyltriphenylphosphonium bromide in a
deuterated solvent, such as deuterochloroform (CDCI3), and transferring the solution to an
NMR tube. Tetramethylsilane (TMS) is commonly used as an internal standard.

Infrared Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The
Attenuated Total Reflectance (ATR) technique is a common method for solid samples, where
the sample is placed in direct contact with the ATR crystal. Alternatively, a potassium bromide
(KBr) pellet can be prepared by grinding a small amount of the sample with dry KBr and
pressing the mixture into a transparent disk.

Logical Workflow of Spectroscopic Analysis
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The following diagram illustrates the logical workflow for the spectroscopic characterization of
ethenyltriphenylphosphonium bromide.
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Caption: Workflow for the spectroscopic analysis of ethenyltriphenylphosphonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of Ethenyltriphenylphosphonium
Bromide: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044479#spectroscopic-data-nmr-ir-of-
ethenyltriphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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